Cas no 1805942-02-2 (2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid)

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid is a specialized pyridine derivative featuring a trifluoromethoxy group and an acetic acid side chain, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, which is advantageous in drug design. The acetic acid moiety allows for further functionalization, enabling conjugation or salt formation. This compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications. Its structural features make it a promising candidate for targeted synthesis in small-molecule therapeutics.
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid structure
1805942-02-2 structure
Product Name:2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid
CAS No:1805942-02-2
MF:C9H7F3INO3
MW:361.056465387344
CID:4834488
Update Time:2025-06-07

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid
    • Inchi: 1S/C9H7F3INO3/c1-4-2-6(17-9(10,11)12)8(13)14-5(4)3-7(15)16/h2H,3H2,1H3,(H,15,16)
    • InChI Key: YHIGXRVPLRNBJB-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C)C(CC(=O)O)=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.4

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092759-1g
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid
1805942-02-2 97%
1g
$1,549.60 2022-04-01

Additional information on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid

Recent Advances in the Study of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1805942-02-2)

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1805942-02-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents and functional materials.

The synthesis of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid involves multi-step organic transformations, with recent advancements focusing on improving yield and selectivity. A study published in the Journal of Organic Chemistry (2023) demonstrated an optimized route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high purity. The presence of the trifluoromethoxy group has been noted to enhance the compound's metabolic stability, a critical factor in drug design, while the iodo substituent provides a versatile handle for further functionalization via metal-catalyzed reactions.

In the context of pharmaceutical applications, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid has been investigated as a potential intermediate for the development of kinase inhibitors. A recent preprint on bioRxiv (2024) highlighted its role in the synthesis of novel pyridine-based compounds targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2, with favorable pharmacokinetic profiles in preclinical models.

Beyond its pharmaceutical potential, this compound has also been explored in agrochemical research. A 2023 study in Pest Management Science demonstrated its efficacy as a precursor for the synthesis of herbicides with selective activity against broadleaf weeds. The trifluoromethoxy group was found to enhance the herbicidal activity while minimizing toxicity to non-target organisms, suggesting its utility in sustainable agriculture.

In material science, the unique electronic properties of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid have been leveraged for the development of organic semiconductors. Research published in Advanced Materials (2023) showed that this compound, when incorporated into π-conjugated systems, improved charge carrier mobility due to its electron-withdrawing trifluoromethoxy group. These findings open new avenues for designing high-performance organic electronic devices.

In conclusion, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1805942-02-2) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple disciplines. Future research is expected to further explore its potential in drug discovery, agrochemicals, and advanced materials, solidifying its role as a key compound in modern chemical sciences.

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